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Compound of Interest

Compound Name:

1,3-Propanediamine, N,N'-

dimethyl-N-[3-

(methylamino)propyl]-

Cat. No.: B094046 Get Quote

An In-depth Technical Guide to the Molecular Structure and Bonding of 3,3'-iminobis(N,N-

dimethylpropylamine)

Abstract
3,3'-iminobis(N,N-dimethylpropylamine), also known as N,N-Bis[3-

(dimethylamino)propyl]amine, is a triamine with the chemical formula C₁₀H₂₅N₃.[1][2] At room

temperature, it presents as a colorless to pale yellow liquid.[3] This compound features a

unique architecture, comprising a central secondary amine linking two N,N-

dimethylpropylamine moieties.[3] This structure imparts significant basicity and nucleophilicity,

making it a versatile building block and reagent in diverse fields. Its applications range from

being an intermediate in the synthesis of surfactants and corrosion inhibitors to a curing agent

in epoxy resins and a reagent in the development of novel pharmaceuticals, including

anticancer agents.[1][4][5] This guide provides a detailed examination of its molecular structure,

orbital hybridization, and intramolecular bonding, offering researchers and developers a

foundational understanding of its chemical behavior.

Molecular Architecture and Connectivity
The fundamental structure of 3,3'-iminobis(N,N-dimethylpropylamine) consists of a thirteen-

atom backbone (ten carbons and three nitrogens) with associated hydrogen atoms.[6] The
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molecule's IUPAC name, N'-[3-(dimethylamino)propyl]-N,N-dimethyl-1,3-propanediamine,

precisely describes its connectivity.[2]

Key Structural Features:

Central Secondary Amine: A central nitrogen atom is bonded to two carbon atoms (one from

each propyl chain) and one hydrogen atom, forming a secondary amine or 'imino' group. This

nitrogen possesses a lone pair of electrons.

Terminal Tertiary Amines: Each of the two propyl chains terminates in a tertiary amine group,

where a nitrogen atom is bonded to the third carbon of its respective propyl chain and two

methyl groups. Each of these nitrogens also possesses a lone pair of electrons.

Propyl Linkers: Two flexible three-carbon (propyl) chains connect the central nitrogen to the

terminal tertiary amines.

This arrangement of three nitrogen atoms with varying degrees of substitution is critical to its

function as a tridentate ligand in coordination chemistry and as a versatile base in organic

synthesis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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